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Compound of Interest

Compound Name: 6,9-Dichloro-2-methoxyacridine

Cat. No.: B108733

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of 6,9-dichloro-2-methoxyacridine.

Compound Identification and Hazard Profile

A summary of key identifiers and hazard information for 6,9-dichloro-2-methoxyacridine is
presented below.

Identifier Value
CAS Number 86-38-4
Molecular Formula C14H9CIl2NO

H315 (Causes skin irritation), H319 (Causes
Hazard Statements serious eye irritation), H335 (May cause

respiratory irritation)[1]

P261, P280, P305+P351+P338, P304+P340,

Precautionary Statements
P405, P501a[1]

NFPA 704 Ratings Health: 2, Fire: 1, Reactivity: 0[2]
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Disposal Protocol: A Step-by-Step Guide

The disposal of 6,9-dichloro-2-methoxyacridine, like many acridine compounds, must be
managed as hazardous waste.[3] Under no circumstances should this chemical be disposed of
down the drain or in the regular trash stream.[3] Adherence to local, regional, and national
regulations is mandatory for the disposal of this compound.[1][4]

1. Personal Protective Equipment (PPE) and Safety Measures:
o Eye Protection: Wear chemical safety goggles or a face shield.[1]
¢ Hand Protection: Wear suitable chemical-resistant gloves.[1]

» Respiratory Protection: Avoid breathing dust.[1][2] If dust generation is likely, use a NIOSH-
approved respirator.

» Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood.[2][5]

2. Waste Collection and Containment:

o Container: Use a designated, compatible, and clearly labeled hazardous waste container.[3]
The container should be kept closed when not in use.[2][5]

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "6,9-dichloro-2-methoxyacridine".

e Solid Waste:

o

Carefully sweep up the solid material, avoiding dust formation.[2]

[¢]

Do not create dust clouds during transfer.[2]

Place the collected solid into the designated hazardous waste container.[2]

[¢]
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Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbent pads,
paper towels) and any contaminated labware should also be placed in the hazardous waste
container.[6]

Empty Containers: The original container of 6,9-dichloro-2-methoxyacridine must be
handled as hazardous waste unless triple-rinsed. The first rinse must be collected and
disposed of as hazardous waste.[7]

. Storage of Hazardous Waste:

Location: Store the hazardous waste container in a designated, secure, and well-ventilated
area away from incompatible materials.[3]

Segregation: Keep acridine compound waste separate from other incompatible waste
streams to prevent accidental reactions.[4]

. Final Disposal:

Arrangement: Arrange for the pickup and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[7]

Documentation: Maintain accurate records of the waste generated, including the chemical
name, quantity, and date of generation, as required by your institution and local regulations.

Emergency Procedures for Accidental Release

In the event of a spill, follow these procedures:

Evacuation: Evacuate non-essential personnel from the immediate area.[2]

Ventilation: Ensure the area is well-ventilated.[2]

Personal Protection: Wear appropriate PPE as described above.[2]

Containment and Cleanup:
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o For solid spills, carefully sweep up the material to avoid creating dust and place it in a

suitable, closed container for disposal.[2]

o Do not let the product enter drains.[2]

o Decontamination: Clean the spill area thoroughly with soap and water.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6,9-

dichloro-2-methoxyacridine.
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Start: Disposal of
6,9-Dichloro-2-methoxyacridine

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. ldentify Waste Type

Container

Contaminated Materials

Solid Compound (e.g. paper towels, gloves) Empty Original Container

/ l '

3a. Carefully sweep up solid 3b. Place all contaminated 3c. Triple-rinse container.
to avoid dust. Place in items in labeled hazardous Collect first rinse as
labeled hazardous waste container. waste container. hazardous waste.

4. Store sealed waste container
in a designated, secure area.

5. Contact EHS or licensed
contractor for waste pickup.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 6,9-dichloro-2-methoxyacridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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